Cas no 61660-44-4 (1,4-Butanedisulfonic acid, bis(2-ethylhexyl) ester)

• Product Name: 1,4-Butanedisulfonic acid, bis(2-ethylhexyl) ester
• CAS No: 61660-44-4
• MF: C₂₀H₄₂O₆S₂
• MW: 442.673884868622
• CID: 470971
• PubChem ID: 71393652
• Update Time: 2025-04-19

1,4-Butanedisulfonic acid, bis(2-ethylhexyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedisulfonic acid, bis(2-ethylhexyl) ester
• bis(2-ethylhexyl) butane-1,4-disulfonate
• DTXSID50815409
• 61660-44-4

• Inchi： 1S/C20H42O6S2/c1-5-9-13-19(7-3)17-25-27(21,22)15-11-12-16-28(23,24)26-18-20(8-4)14-10-6-2/h19-20H,5-18H2,1-4H3
• InChI Key： KACCZJUSWCKYPZ-UHFFFAOYSA-N
• SMILES： S(CCCCS(=O)(=O)OCC(CC)CCCC)(=O)(=O)OCC(CC)CCCC

Computed Properties

• Exact Mass: 442.24246
• Monoisotopic Mass: 442.24228140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 19
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 86.74